Cas no 2287340-66-1 (2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid)

2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid structure
2287340-66-1 structure
Product Name:2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid
CAS No:2287340-66-1
MF:C7H5F3N2O3
MW:222.121412038803
CID:5922520
PubChem ID:137945789
Update Time:2023-12-14

2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazineacetic acid, 1,6-dihydro-6-oxo-5-(trifluoromethyl)-
    • 1,6-Dihydro-6-oxo-5-(trifluoromethyl)-3-pyridazineacetic acid
    • 2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid
    • 2287340-66-1
    • 2-[6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-yl]acetic acid
    • EN300-1695938
    • 2-[6-Oxo-5-(trifluoromethyl)-1H-pyridazin-3-yl]acetic acid
    • Inchi: 1S/C7H5F3N2O3/c8-7(9,10)4-1-3(2-5(13)14)11-12-6(4)15/h1H,2H2,(H,12,15)(H,13,14)
    • InChI Key: KAQPFOUZPUHQIT-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=NNC(=O)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 222.02522651g/mol
  • Monoisotopic Mass: 222.02522651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • pka: 3.37±0.10(Predicted)

2-6-oxo-5-(trifluoromethyl)-1,6-dihydropyridazin-3-ylacetic acid Pricemore >>

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